Cas no 874646-01-2 (Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3R)-)

• Product Name: Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3R)-
• CAS No: 874646-01-2
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 1893764
• PubChem ID: 11600842
• Update Time: 2025-04-21

Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3R)- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(2-fluorophenyl)-3-methyl-, (3R)-
• SCHEMBL2246683
• (3R)-1-(2-fluorophenyl)-3-methylpiperazine
• (R)-1-(2-FLUOROPHENYL)-3-METHYLPIPERAZINE
• AT25533
• 874646-01-2
• HILRJMLNCMWXSA-SECBINFHSA-N

• Inchi： 1S/C11H15FN2/c1-9-8-14(7-6-13-9)11-5-3-2-4-10(11)12/h2-5,9,13H,6-8H2,1H3/t9-/m1/s1
• InChI Key： HILRJMLNCMWXSA-SECBINFHSA-N
• SMILES： FC1C=CC=CC=1N1CCN[C@H](C)C1

Computed Properties

• Exact Mass: 194.12192665Da
• Monoisotopic Mass: 194.12192665Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 15.3Ų